![molecular formula C9H7BrS B8365893 3-Bromo-4-methylbenzo[b]thiophene](/img/structure/B8365893.png)
3-Bromo-4-methylbenzo[b]thiophene
Cat. No. B8365893
M. Wt: 227.12 g/mol
InChI Key: IDIBZRQUGQGQRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06900216B2
Procedure details
A solution of 3-bromo-4-methylbenzo[b]thiophene (1.69 g) in tetrahydrofuran (10 ml) was added dropwise under nitrogen at −70° C. over 10 minutes to a stirred solution of n-butyllithium (2.5M solution in hexanes; 3.87 ml) in ether (30 ml), then the mixture was stirred at −70° C. for 30 minutes. A solution of N-methoxy-N-methylpropionamide (1.31 g) in tetrahydrofuran (10 ml) was added dropwise at −70° C. over 10 minutes, the mixture was stirred at −70° C. for 3 hours, then it was allowed to warm to ambient temperature and quenched by the addition of saturated aqueous ammonium chloride solution (30 ml). The organic layer was separated, washed with saturated aqueous sodium chloride solution (30 ml), and dried (MgSO4). The solvents were removed in vacuao to give 1-(4-methylbenzo[b]thiophen-2-yl)propan-1-one (0.53 g) as an orange solid which was used without further purification.
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[C:3]2[C:10]([CH3:11])=[CH:9][CH:8]=[CH:7][C:4]=2[S:5][CH:6]=1.C([Li])CCC.CON(C)[C:20](=[O:23])[CH2:21][CH3:22]>O1CCCC1.CCOCC>[CH3:11][C:10]1[C:3]2[CH:2]=[C:6]([C:20](=[O:23])[CH2:21][CH3:22])[S:5][C:4]=2[CH:7]=[CH:8][CH:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.69 g
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Type
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reactant
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|
Smiles
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BrC=1C2=C(SC1)C=CC=C2C
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Name
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|
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Quantity
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3.87 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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|
Name
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|
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Quantity
|
30 mL
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|
Type
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solvent
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|
Smiles
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CCOCC
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Step Two
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Name
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|
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Quantity
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1.31 g
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Type
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reactant
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Smiles
|
CON(C(CC)=O)C
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|
Name
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|
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Quantity
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10 mL
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|
Type
|
solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-70 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at −70° C. for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred at −70° C. for 3 hours
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to warm to ambient temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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quenched by the addition of saturated aqueous ammonium chloride solution (30 ml)
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic layer was separated
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WASH
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Type
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WASH
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|
Details
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washed with saturated aqueous sodium chloride solution (30 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvents were removed in vacuao
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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CC1=CC=CC=2SC(=CC21)C(CC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.53 g | |
| YIELD: CALCULATEDPERCENTYIELD | 34.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
